Cas no 1178353-44-0 (6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid)

• Product Name: 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid
• CAS No: 1178353-44-0
• MF: C₁₁H₁₄N₄O₃
• MW: 250.253861904144
• CID: 5944320
• PubChem ID: 54919537
• Update Time: 2025-06-12

6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid
• EN300-14512460
• 1178353-44-0
• SCHEMBL24620129
• AKOS005911956

• Inchi： 1S/C11H14N4O3/c1-8(16)14-4-6-15(7-5-14)10-3-2-9(11(17)18)12-13-10/h2-3H,4-7H2,1H3,(H,17,18)
• InChI Key： YSAZZNBHYYUVLT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2=CC=C(C(=O)O)N=N2)CC1

Computed Properties

• Exact Mass: 250.10659032g/mol
• Monoisotopic Mass: 250.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.6Ų

Additional information on 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid

Introduction to 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic Acid (CAS No. 1178353-44-0)

6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid, with the chemical identifier CAS No. 1178353-44-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridazine core, which is a six-membered heterocyclic ring containing two nitrogen atoms, and an acetylated piperazine moiety at the 4-position. This unique arrangement contributes to its distinct chemical properties and biological interactions.

The< strong>piperazine moiety is well-known for its role in various pharmacological agents, particularly in central nervous system (CNS) drugs and antipsychotics. Its ability to modulate neurotransmitter systems makes it a valuable scaffold for designing compounds with potential therapeutic effects. In contrast, the pyridazine ring is less explored but has shown promise in several pharmacological contexts, including anticancer and anti-inflammatory applications. The combination of these two heterocyclic systems in 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid suggests a multifaceted interaction with biological targets, which is an area of active research.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery. The< strong>acetylated piperazine group not only enhances the solubility and bioavailability of the compound but also influences its metabolic pathways. This modification can significantly alter the pharmacokinetic profile, making it more suitable for clinical applications. The carboxylic acid functionality at the 3-position of the pyridazine ring provides a site for further derivatization, allowing chemists to explore various chemical modifications that could enhance biological activity.

The synthesis of 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the pyridazine core, followed by functionalization with the piperazine group and subsequent acetylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical research and development.

In terms of biological activity, preliminary studies on 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid have revealed intriguing properties that warrant further investigation. The compound has demonstrated potential in inhibiting certain enzymes associated with inflammation and cancer progression. Specifically, its interaction with cyclooxygenase (COX) enzymes has been explored, suggesting a possible role in developing anti-inflammatory agents. Additionally, its ability to modulate neurotransmitter receptors has been observed, indicating potential applications in CNS disorders.

The< strong>pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for CNS drugs. Studies using computational modeling have predicted that the molecular structure of 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid is optimized for BBB penetration. This property opens up new avenues for developing treatments for neurological conditions that are currently challenging to address with existing therapeutics.

Evaluation of the compound's toxicity profile is another crucial aspect of its development. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical investigation. These findings are supported by in vitro assays that measure cytotoxicity and genotoxicity, indicating that the compound does not pose significant risks at relevant concentrations.

The< strong>synthetic versatility of 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid allows for the creation of analogs with tailored properties. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a key step.

In conclusion, 6-(4-acetylpiperazin-1-yl)pyridazine-3-carboxylic acid (CAS No. 1178353-44-0) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a< strong>pyridazine core and an< strong>piperazine moiety offers a rich platform for developing novel therapeutic agents. With ongoing research focusing on its pharmacological properties and synthetic modifications, this compound holds significant promise for addressing unmet medical needs.